N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide
• InChI: InChI=1S/C17H19N3O5/c1-19(2)12-7-5-11(6-8-12)18-17(21)13-9-15(24-3)16(25-4)10-14(13)20(22)23/h5-10H,1-4H3,(H,18,21)
• InChI Key: QDRINKICCIYFRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2[N+](=O)[O-])OC)OC
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide, commonly known as DMAP-Nitro, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase C (PKC) and has been shown to have numerous biochemical and physiological effects.

Scientific Research Applications

DMAP-Nitro has been widely used in scientific research as a N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide inhibitor. N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide is a family of enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. DMAP-Nitro has been shown to inhibit the activity of N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide, leading to changes in cellular signaling pathways and downstream effects on cellular processes. In addition to its use as a N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide inhibitor, DMAP-Nitro has also been used in studies of cancer, inflammation, and neurological disorders.

Mechanism of Action

DMAP-Nitro inhibits N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide by binding to the enzyme's regulatory domain. This binding prevents the activation of N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide by other signaling molecules, leading to a decrease in N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide activity. The inhibition of N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide by DMAP-Nitro has downstream effects on cellular processes, including changes in gene expression, protein synthesis, and cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DMAP-Nitro are diverse and depend on the specific cellular context in which it is used. In general, DMAP-Nitro has been shown to have anti-inflammatory effects, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects in models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DMAP-Nitro in lab experiments is its potency as a N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide inhibitor. It has been shown to be effective at inhibiting N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide activity at low concentrations, making it a useful tool for studying the role of N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide in cellular processes. However, one limitation of using DMAP-Nitro is its potential for off-target effects. Like many small molecule inhibitors, DMAP-Nitro may bind to other proteins or enzymes in addition to N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide, leading to unintended effects on cellular processes.

Future Directions

For research on DMAP-Nitro include the development of more selective N-[4-(dimethylamino)phenyl]-4,5-dimethoxy-2-nitrobenzamide inhibitors and the use of DMAP-Nitro in combination with other drugs or therapies.

Synthesis Methods

The synthesis of DMAP-Nitro involves several steps. The first step is the reaction of 4-nitrobenzoyl chloride with N,N-dimethylaniline to form N-[4-(dimethylamino)phenyl]-4-nitrobenzamide. This intermediate is then reacted with 4,5-dimethoxy-2-nitrobenzoyl chloride to form the final product, DMAP-Nitro. The synthesis of DMAP-Nitro is a complex process that requires careful attention to detail and expertise in organic chemistry.